Cas no 2228243-14-7 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid)

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid is a fluorinated carboxylic acid derivative featuring a dioxolane-protected diol moiety. Its unique structure combines the reactivity of a carboxylic acid with the stability conferred by the 2,2-dimethyl-1,3-dioxolane group, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group enhances its utility in pharmaceutical and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. This compound is particularly valuable for introducing trifluoromethylated segments into complex molecules, enabling precise structural modifications. Its compatibility with a range of reaction conditions further underscores its utility in synthetic chemistry.
3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid structure
2228243-14-7 structure
Product Name:3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid
CAS No:2228243-14-7
MF:C9H13F3O4
MW:242.192333936691
CID:5804406
PubChem ID:165973065
Update Time:2025-11-02

3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid
    • 2228243-14-7
    • EN300-1988104
    • Inchi: 1S/C9H13F3O4/c1-8(2)15-4-6(16-8)5(3-7(13)14)9(10,11)12/h5-6H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: RKUZYWGMOPDMTM-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)O)C1COC(C)(C)O1)(F)F

Computed Properties

  • Exact Mass: 242.07659338g/mol
  • Monoisotopic Mass: 242.07659338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.8Ų

3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid Pricemore >>

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Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid

Comprehensive Guide to 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228243-14-7)

3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228243-14-7) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dioxolane and trifluorobutanoic acid functional groups, offers versatile applications in drug discovery and material science. Its molecular structure combines the stability of a 2,2-dimethyl-1,3-dioxolane ring with the reactivity of a trifluoromethyl group, making it a valuable intermediate for synthesizing bioactive molecules.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid as a key player. Researchers are particularly interested in its potential as a building block for protease inhibitors and antiviral agents, aligning with current trends in drug development for infectious diseases. The compound's lipophilicity and metabolic stability, enhanced by the trifluoromethyl group, make it an attractive candidate for improving drug bioavailability—a hot topic in medicinal chemistry discussions.

From a synthetic perspective, CAS 2228243-14-7 demonstrates remarkable utility in asymmetric synthesis and chiral auxiliary applications. The dioxolane moiety serves as a protective group for 1,2-diols, while the trifluorobutanoic acid segment introduces valuable fluorine atoms into target molecules. This dual functionality addresses the pharmaceutical industry's need for efficient fluorination methods, a frequently searched topic among synthetic chemists exploring green chemistry alternatives to traditional fluorination techniques.

The compound's physical properties further enhance its industrial relevance. With a molecular weight of 244.19 g/mol and the characteristic stability of fluorinated compounds, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid exhibits suitable solubility profiles for organic reactions while maintaining sufficient stability for storage and handling. These characteristics make it particularly valuable for high-throughput screening in drug discovery—another area of intense research interest as pharmaceutical companies seek to accelerate their R&D pipelines.

Market analysts note increasing procurement inquiries for CAS 2228243-14-7, reflecting its growing importance in fine chemical supply chains. The compound's applications extend beyond pharmaceuticals into advanced materials, where its fluorinated structure contributes to the development of specialty polymers with enhanced thermal and chemical resistance. This aligns with current industry focus on performance materials for extreme environments—a trending topic in materials science forums and search queries.

Quality control specifications for 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid typically require ≥95% purity by HPLC analysis, with particular attention to residual solvents and byproducts from the dioxolane formation process. Analytical methods such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, addressing common questions from quality assurance professionals about fluorinated compound analysis techniques.

Environmental considerations for CAS 2228243-14-7 follow standard protocols for fluoroorganic compounds, with proper waste management procedures to address potential persistence concerns. The compound's environmental fate has become a frequent search topic as regulatory agencies worldwide increase scrutiny on fluorinated substances, reflecting the chemical industry's broader focus on sustainable chemistry practices.

In conclusion, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4,4-trifluorobutanoic acid represents a sophisticated chemical tool at the intersection of multiple research frontiers. Its unique combination of fluorine chemistry and heterocyclic protection capabilities continues to inspire innovative applications across pharmaceuticals, agrochemicals, and advanced materials—making it a compound of enduring interest to researchers and industry professionals alike.

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